Cas no 29778-28-7 (1-fluoro-3-(2-phenylethynyl)benzene)

1-Fluoro-3-(2-phenylethynyl)benzene is a fluorinated aromatic compound featuring a phenylethynyl substituent at the meta position relative to the fluorine atom. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of advanced materials. The fluorine atom enhances reactivity and stability, while the phenylethynyl group facilitates π-conjugation, useful in optoelectronic applications. Its well-defined molecular architecture allows for precise functionalization in pharmaceuticals, agrochemicals, and liquid crystal development. The compound’s high purity and consistent performance make it a reliable choice for research and industrial applications requiring tailored aromatic building blocks.

1-fluoro-3-(2-phenylethynyl)benzene structure

29778-28-7 structure

Product Name:1-fluoro-3-(2-phenylethynyl)benzene

CAS No:29778-28-7

MF:C₁₄H₉F

MW:196.219667196274

MDL:MFCD11501332

CID:1440235

PubChem ID:23233789

Update Time:2025-06-08

1-fluoro-3-(2-phenylethynyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-fluoro-3-(2-phenylethynyl)benzene
- SureCN717450
- CTK8I0751
- 1-fluoro-3-(phenylethynyl)benzene
- Phenyl-m-fluorphenyl-acetylen
- SCHEMBL717450
- DTXSID30631346
- 1-Fluoro-3-phenylethynyl-benzene
- MFCD11501332
- 29778-28-7
- starbld0014316
- DB-291382
- AKOS006325439
- MDL： MFCD11501332
- Inchi： 1S/C14H9F/c15-14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-8,11H
- InChI Key： MFQJBZKCLCCYIJ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C#CC2C=CC=CC=2)=C1

Computed Properties

Exact Mass: 196.068828449g/mol
Monoisotopic Mass: 196.068828449g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

1-fluoro-3-(2-phenylethynyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB284677-1 g	1-Fluoro-3-(2-phenylethynyl)benzene; .	29778-28-7		1 g	€1,338.30	2023-07-20
abcr	AB284677-1g	1-Fluoro-3-(2-phenylethynyl)benzene; .	29778-28-7		1g	€1338.30	2025-02-18
A2B Chem LLC	AF49411-1g	1-FLUORO-3-(2-PHENYLETHYNYL)BENZENE	29778-28-7	97%	1g	$993.00	2024-04-20
A2B Chem LLC	AF49411-5g	1-FLUORO-3-(2-PHENYLETHYNYL)BENZENE	29778-28-7	97%	5g	$2523.00	2024-04-20